Cas no 2225137-13-1 (tert-butyl 4-acetyl-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-acetyl-4-hydroxypiperidine-1-carboxylate
• CAS No: 2225137-13-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5194176
• PubChem ID: 137964209
• Update Time: 2025-06-13

tert-butyl 4-acetyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-acetyl-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C12H21NO4/c1-9(14)12(16)5-7-13(8-6-12)10(15)17-11(2,3)4/h16H,5-8H2,1-4H3
• InChI Key： WLDAFBTVZHJLIS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(C)=O)(O)CC1

Additional information on tert-butyl 4-acetyl-4-hydroxypiperidine-1-carboxylate

Introduction to Tert-butyl 4-acetyl-4-hydroxypiperidine-1-carboxylate (CAS No. 2225137-13-1)

Tert-butyl 4-acetyl-4-hydroxypiperidine-1-carboxylate, identified by the Chemical Abstracts Service registry number CAS No. 2225137-13-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic structure known for its broad utility in drug design and development. The presence of both acetyl and hydroxyl functional groups on the piperidine ring endows it with unique chemical properties, making it a valuable intermediate in synthesizing biologically active molecules.

The structural framework of tert-butyl 4-acetyl-4-hydroxypiperidine-1-carboxylate consists of a piperidine core substituted with a tert-butyl group at the 1-position, an acetyl group at the 4-position, and a hydroxyl group also at the 4-position. This particular arrangement of functional groups enhances its reactivity and makes it a versatile building block for constructing more complex pharmacophores. The tert-butyl group, in particular, contributes to steric hindrance, which can be strategically employed to modulate binding interactions in drug-receptor systems.

In recent years, there has been growing interest in exploring the potential of piperidine derivatives in the development of novel therapeutic agents. Tert-butyl 4-acetyl-4-hydroxypiperidine-1-carboxylate has been studied for its role in synthesizing compounds with potential applications in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and metabolic diseases. Its unique structural features make it an attractive candidate for further investigation into structure-activity relationships (SAR) and pharmacokinetic properties.

One of the most compelling aspects of tert-butyl 4-acetyl-4-hydroxypiperidine-1-carboxylate is its utility as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop novel scaffolds that exhibit enhanced binding affinity and selectivity for specific biological targets. The acetyl and hydroxyl groups provide multiple sites for chemical modification, allowing chemists to fine-tune the properties of the final product. This flexibility is particularly valuable in drug discovery pipelines where iterative optimization is often required to achieve desired pharmacological outcomes.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of tert-butyl 4-acetyl-4-hydroxypiperidine-1-carboxylate as a key intermediate. These tools have enabled researchers to predict how modifications to its structure might influence its biological activity, providing a rational framework for designing new drug candidates. By leveraging these computational methods, scientists can accelerate the discovery process and reduce the time required to bring new therapies to market.

The pharmaceutical industry has also shown interest in tert-butyl 4-acetyl-4-hydroxypiperidine-1-carboxylate due to its potential as a chiral building block. Chirality plays a crucial role in many drugs, influencing their efficacy and safety profiles. The presence of stereocenters in tert-butyl 4-acetyl-4-hydroxypiperidine-1-carboxylate makes it an excellent candidate for generating enantiomerically pure compounds, which are often required for clinical applications. Researchers are exploring methods to selectively synthesize and isolate these enantiomers, paving the way for more effective and targeted therapies.

In addition to its pharmaceutical applications, tert-butyl 4-acetyl-4-hydroxypiperidine-1-carboxylate has found utility in other areas of chemical research. Its unique reactivity makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. For example, it has been used in cross-coupling reactions and other transformations that are essential for constructing complex organic molecules. These studies not only contribute to fundamental chemical knowledge but also provide practical tools for drug discovery and material science.

The synthesis of tert-butyl 4-acetyl-4-hydroxypiperidine-1-carboxylate itself is an intriguing challenge that has been addressed by several research groups. Different synthetic routes have been explored, each with its own advantages and limitations. Some approaches focus on maximizing yield and purity, while others emphasize scalability and cost-effectiveness. These efforts reflect the importance of optimizing synthetic protocols for industrial applications where efficiency and reproducibility are critical.

Looking ahead, the future prospects for tert-butyl 4-acetyl-4-hydroxypiperidine-1-carboxylate appear promising. As our understanding of biological systems continues to grow, so does the demand for sophisticated molecular tools like this compound. Its versatility makes it well-suited for addressing emerging challenges in drug development, such as multidrug resistance and rare diseases. Furthermore, advancements in green chemistry principles may lead to more sustainable synthetic methods for producing this valuable intermediate.

In conclusion,tert-butyl 4-acetyl-4-hydroxypiperidine-1-carboxylate (CAS No. 2225137-13-1) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug discovery and development. Its unique structural features and reactivity make it a cornerstone in synthesizing biologically active molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in shaping the future of medicine.